Cas no 2167473-74-5 (8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride)

• Product Name: 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride
• CAS No: 2167473-74-5
• MF: C₉H₁₀FNO₄S
• MW: 247.243404865265
• CID: 6154657
• PubChem ID: 165533155
• Update Time: 2025-06-12

8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride
• EN300-1587270
• 2167473-74-5

• Inchi： 1S/C9H10FNO4S/c10-16(12,13)9-5-8-7(4-6(9)11)14-2-1-3-15-8/h4-5H,1-3,11H2
• InChI Key： MEONOWLQHGWCAL-UHFFFAOYSA-N
• SMILES： S(C1C(=CC2=C(C=1)OCCCO2)N)(=O)(=O)F

Computed Properties

• Exact Mass: 247.03145714g/mol
• Monoisotopic Mass: 247.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87Ų

Additional information on 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride

Comprehensive Overview of 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride (CAS No. 2167473-74-5)

The compound 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride (CAS No. 2167473-74-5) is a specialized sulfonyl fluoride derivative with a unique benzodioxepine backbone. This structure combines a dihydrobenzodioxepine core with a reactive sulfonyl fluoride group, making it a valuable intermediate in medicinal chemistry and material science. Researchers are increasingly interested in this compound due to its potential applications in covalent inhibitor design and click chemistry, aligning with current trends in targeted drug discovery and bioconjugation techniques.

In recent years, the demand for sulfonyl fluoride-containing compounds has surged, driven by their role in proteomics research and chemical biology. The 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride stands out due to its balanced reactivity and stability, making it suitable for high-throughput screening and fragment-based drug design. Its benzodioxepine scaffold is also notable for its presence in bioactive molecules, which has sparked interest in its potential as a pharmacophore in CNS-targeting therapeutics.

From a synthetic perspective, the sulfonyl fluoride group in this compound enables selective modifications, a feature highly sought after in precision chemistry. This aligns with the growing focus on sustainable synthesis and green chemistry, as researchers seek efficient routes to functionalize complex scaffolds like dihydrobenzodioxepines. The compound’s CAS No. 2167473-74-5 is frequently queried in databases, reflecting its relevance in academic and industrial R&D settings.

Another area of interest is the compound’s potential in covalent drug discovery, a hot topic in AI-driven drug development. The sulfonyl fluoride moiety’s ability to form reversible bonds with target proteins makes it attractive for designing next-generation inhibitors. This has led to collaborations between computational chemists and synthetic experts to explore its structure-activity relationships (SAR), particularly in kinase and protease research.

Beyond pharmaceuticals, 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride is being investigated for applications in materials science, such as polymer crosslinking and surface functionalization. Its benzodioxepine core offers rigidity, while the sulfonyl fluoride group provides reactivity, making it a candidate for smart materials and nanotechnology innovations. These interdisciplinary applications highlight its versatility and align with trends in convergent research.

In summary, 8-amino-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride (CAS No. 2167473-74-5) is a multifaceted compound bridging drug discovery, chemical biology, and materials engineering. Its unique structure and reactivity profile position it as a key player in advancing covalent therapeutics and functional materials, addressing critical challenges in modern science.